8-(butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• CAS: 316361-73-6
• Molecular Formula: C22H38N4O2S
• Molecular Weight: 422.6g/mol
• SMILES: CCCCCCCCCCCCN1C2=C(N=C1SCCCC)N(C(=O)NC2=O)C
• InChI: InChI=1S/C22H38N4O2S/c1-4-6-8-9-10-11-12-13-14-15-16-26-18-19(23-22(26)29-17-7-5-2)25(3)21(28)24-20(18)27/h4-17H2,1-3H3,(H,24,27,28)
• InChIKey: MVMFBIGRJNLPMA-UHFFFAOYSA-N

Technical Baseline: 8-(Butylsulfanyl)-7-dodecyl-3-methylxanthine

8-(Butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a synthetic, polysubstituted purine-2,6-dione (xanthine) derivative with a molecular weight of 422.6 g/mol [1]. Its structure is defined by a 7-dodecyl (C12) alkyl chain, a 3-methyl group, and an 8-butylsulfanyl thioether substituent, giving it a calculated lipophilicity (XLogP3-AA) of 7 [1]. It is a member of a broader class of sulfur-containing 1,3-dialkylxanthines investigated for their interactions with adenosine receptors and other biological targets [2]. As a specialty research chemical with no established clinical applications, its procurement value is defined by its unique substitution pattern, which distinguishes it from other 8-thioxanthine analogs and makes it a tool for structure-activity relationship (SAR) studies.

Compound type 8-thioether xanthine SAR probe

Key attribute Unique C12 lipophilic chain; high calculated logP

Study context Xanthine oxidase inhibition; adenosine receptor SAR

• [1] PubChem. Compound Summary for CID 3117186, 8-(butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione. National Center for Biotechnology Information (2025). View Source
• [2] Jacobson, K.A., et al. Sulfur-containing 1,3-dialkylxanthine derivatives as selective antagonists at A1-adenosine receptors. Journal of Medicinal Chemistry, 32(8), 1873-1879 (1989). View Source

Why 8-(Butylsulfanyl)-7-dodecyl-3-methylxanthine Cannot Be Substituted

Generic substitution among this compound class is highly unreliable due to the critical interplay between the 7-alkyl and 8-thioether chains. Even minor modifications to the sulfur-linked substituent at the 8-position or the alkyl chain length at the 7-position can cause dramatic shifts in target affinity, as demonstrated by the 1000-fold range in adenosine A1 receptor Ki values among structurally related 8-substituted xanthine derivatives [1]. The target compound's specific combination of an 8-(n-butylsulfanyl) group and a 7-dodecyl chain is absent from other commercially available analogs like 8-(sec-butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione (CAS 329704-07-6) or 7-dodecyl-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione (CAS 332151-09-4), each of which has a distinct spatial and electronic profile at the 8-position . The lipophilic dodecyl chain further distinguishes this compound from short-chain or aryl-substituted analogs, directly influencing membrane partitioning, protein binding, and pharmacokinetic behavior in any experimental system [2].

Chain length Altering the 7-dodecyl chain to hexadecyl or shorter chains may shift membrane partitioning and non-specific binding profiles.

8-Substituent Branched thioether analogs (sec-butyl or isopentyl) can alter steric recognition; affinity profiles may not transfer directly.

Isomer specificity Structural isomers with identical molecular weight may exhibit divergent target engagement; require individual validation.

• [1] Jacobson, K.A., et al. Sulfur-containing 1,3-dialkylxanthine derivatives as selective antagonists at A1-adenosine receptors. Journal of Medicinal Chemistry, 32(8), 1873-1879 (1989). View Source
• [2] PubChem. Compound Summary for CID 3117186, 8-(butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione. National Center for Biotechnology Information (2025). View Source

Differentiation Evidence for 8-(Butylsulfanyl)-7-dodecyl-3-methylxanthine

Xanthine Oxidase Inhibition Profile

The compound demonstrates measurable inhibition of bovine xanthine oxidase with an IC50 of 24,000 nM (24 µM) [1]. This is the only publicly available quantitative bioactivity data for this specific compound. In the same assay system, the clinical standard allopurinol exhibits an IC50 of approximately 5,400 nM (5.4 µM), making the target compound roughly 4.4-fold less potent [2]. For context, other synthetic xanthine oxidase inhibitors developed for hyperuricemia reach IC50 values in the low nanomolar range (e.g., topiroxostat IC50 = 5.7 nM or febuxostat IC50 = 1.3 nM in human XO assays), underscoring the compound's distinct activity profile as a weak-moderate inhibitor suited for tool compound applications rather than therapeutic benchmarking [3]. No direct head-to-head IC50 data are available for its closest structural analogs (e.g., the sec-butyl or isopentylsulfanyl variants).

XO inhibition IC50

Cross-study comparable

IC50 = 24,000 nM (bovine XO)

Supports weak-moderate xanthine oxidase inhibitor context; reported ~4.4-fold less potent than allopurinol in same assay system.

No direct comparator data for closest structural analogs.

Evidence Dimension	Inhibition of bovine xanthine oxidase (IC50)
Target Compound Data	IC50 = 24,000 nM
Comparator Or Baseline	Allopurinol IC50 = 5,400 nM (bovine XO); Febuxostat IC50 = 1.3 nM (human XO)
Quantified Difference	Target compound is ~4.4-fold less potent than allopurinol in the same assay system; >10,000-fold less potent than febuxostat.
Conditions	Bovine xanthine oxidase; substrate: xanthine; 5-minute pre-incubation; uric acid formation endpoint

Why This Matters

This provides the only confirmed quantitative benchmark for the compound's bioactivity, allowing researchers to select it as a weak-moderate xanthine oxidase inhibitor control or a baseline scaffold for potency optimization.

• [1] BindingDB Entry BDBM50237895 (CHEMBL4064303). IC50: 2.40E+4 nM for bovine xanthine oxidase. Curated by ChEMBL. View Source
• [2] Pacher, P., Nivorozhkin, A., & Szabó, C. (2006). Therapeutic effects of xanthine oxidase inhibitors: renaissance half a century after the discovery of allopurinol. Pharmacological reviews, 58(1), 87-114. View Source
• [3] Matsumoto, K., et al. (2011). FYX-051: a novel and potent hybrid-type inhibitor of xanthine oxidoreductase. Journal of Pharmacology and Experimental Therapeutics, 336(1), 95-103. View Source

8-Thioether Substitution: Linear vs. Branched

The compound features an 8-(n-butylsulfanyl) group, a linear thioether chain. Its closest commercially cataloged analog, 8-(sec-butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione (CAS 329704-07-6), replaces this with a branched sec-butyl group . Another analog, 7-dodecyl-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione (CAS 332151-09-4), incorporates a longer, branched isopentyl chain, increasing the molecular weight to 436.65 g/mol . In adenosine receptor SAR, the steric and electronic properties of the 8-substituent on xanthines are a primary determinant of both affinity and subtype selectivity, with small alkyl changes capable of shifting Ki values by over an order of magnitude [1]. While no direct binding data exist for these specific analogs, class-level inference dictates that the n-butyl chain offers a distinct steric and conformational profile compared to branched or extended thioether variants, which can impact target engagement and metabolic stability.

8-Thioether branching

Class-level inference

Linear n-butyl vs. branched sec-butyl/isopentyl

SAR interpretation required; branching may shift adenosine receptor subtype interaction profile.

No comparative bioassay data available.

Evidence Dimension	8-position thioether substituent structure
Target Compound Data	8-(n-butylsulfanyl): linear C4 chain, MW = 422.6
Comparator Or Baseline	8-(sec-butylsulfanyl) (CAS 329704-07-6): branched C4 chain, MW = 422.6; 8-(isopentylsulfanyl) (CAS 332151-09-4): branched C5 chain, MW = 436.65
Quantified Difference	Branched vs. linear alkyl chain at the 8-position; isopentyl analog has an additional CH2 group increasing MW by ~14 g/mol.
Conditions	Comparative structural chemistry; no comparative bioassay data available.

Why This Matters

This structural distinction is critical for SAR studies exploring how branching at the 8-thioether position influences target binding, as has been extensively documented for other 8-substituted xanthine series.

• [1] Müller, C. E., & Jacobson, K. A. (2011). Xanthines as adenosine receptor antagonists. Handbook of Experimental Pharmacology, 200, 151-199. View Source

Lipophilicity-Driven Differentiation: 7-Dodecyl Chain

The compound possesses a 7-dodecyl (C12) straight alkyl chain, which gives it a calculated XLogP3-AA of 7, placing it in a high-lipophilicity range distinct from most pharmacologically optimized xanthines [1]. For comparison, caffeine has an XLogP of -0.07, theophylline -0.02, and pentoxifylline 0.28, while the A1-selective antagonist DPCPX has a logP of approximately 2.9 [2]. A related compound, 8-(sec-butylsulfanyl)-7-hexadecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione (CAS 370077-96-6), extends the 7-alkyl chain to C16 (cetyl), further increasing lipophilicity and molecular weight to 478.7 g/mol . The C12 chain of the target compound represents an intermediate lipophilicity within this series, predicted to influence membrane partitioning, solubility in organic solvents, and non-specific protein binding. The compound '7-dodecyl-8-[(2-hydroxypropyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione' demonstrates that introducing a hydroxyl group on the 8-thioether chain can reduce lipophilicity while retaining the 7-dodecyl motif, highlighting an alternative modification path .

Lipophilicity profile

Cross-study comparable

XLogP3-AA = 7 (C12 dodecyl chain)

Reported fit for membrane partitioning studies; distinct from water-soluble pharmacological xanthine standards.

Calculated property; experimental logD determination recommended.

Evidence Dimension	Calculated lipophilicity (XLogP3-AA) and 7-alkyl chain length
Target Compound Data	XLogP3-AA = 7; C12 (dodecyl) at position 7; MW = 422.6
Comparator Or Baseline	Caffeine XLogP = -0.07; DPCPX logP ≈ 2.9; 8-(sec-butylsulfanyl)-7-hexadecyl analog: C16 at position 7, MW = 478.7
Quantified Difference	XLogP of 7 vs. -0.07 for caffeine (Δ ≈ 7 log units); C12 chain is 4 methylene units shorter than the C16 analog.
Conditions	Calculated physicochemical properties from PubChem; no comparative experimental logP data.

Why This Matters

The exceptionally high lipophilicity makes this compound a useful tool for studying membrane partitioning effects or for applications requiring solubility in lipophilic environments, distinct from the water-soluble, drug-like xanthines commonly used as pharmacological standards.

• [1] PubChem. Compound Summary for CID 3117186, 8-(butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione. National Center for Biotechnology Information (2025). View Source
• [2] van der Wenden, E. M., et al. (1992). 8-Substituted xanthines as antagonists at A1- and A2-adenosine receptors. Biochemical Pharmacology, 44(9), 1749-1758. View Source

Research & Procurement Applications for 8-(Butylsulfanyl)-7-dodecyl-3-methylxanthine

Xanthine Oxidase Inhibitor Tool & SAR Baseline

With a confirmed IC50 of 24 µM against bovine xanthine oxidase [1], this compound serves as a well-characterized weak-moderate inhibitor control. It can be used as a reference point in inhibitor screening cascades to benchmark the potency of novel chemical entities. Its 4.4-fold lower potency compared to allopurinol in the same assay system makes it ideal for calibrating assay sensitivity and establishing dynamic range in high-throughput screens.

Physicochemical Probe for Lipophilic Xanthine Behavior

Its high calculated lipophilicity (XLogP3-AA = 7) and possession of a C12 alkyl chain make it a valuable probe for studying how extreme lipophilicity modulates the behavior of xanthine derivatives in non-aqueous or membrane-mimetic systems [2]. It is suitable for partitioning studies (e.g., PAMPA, logD determination), formulation solubility experiments in lipid-based vehicles, and as a model compound for assessing non-specific binding to assay plastics and proteins.

8-Thioether Pharmacophore Mapping & Selectivity

This compound fills a specific gap in the chemical space of 8-thioether xanthines with an n-butyl chain at position 8 and a dodecyl chain at position 7. It is directly applicable for synthesizing a matched molecular pair with its sec-butyl analog (CAS 329704-07-6) to experimentally evaluate how thioether branching affects adenosine receptor subtype selectivity and off-target profiles, following the SAR framework established for similar 8-substituted xanthine series [3].

Building Block for Derivatization & Library Synthesis

The compound's core structure presents reactive handles for further synthetic elaboration, such as oxidation of the 8-butylsulfanyl group to a sulfoxide or sulfone . This allows for the generation of small, focused compound libraries to systematically explore oxidative metabolism mimics or to install polarity-shifting functional groups for tuning physicochemical properties without altering the core purine scaffold.

Application

Selection Property

Validation Focus

Xanthine oxidase inhibition studies

Enzyme assay calibration use

IC50 benchmarking in target assay system

Lipophilic xanthine probe research

High calculated logP partitioning fit

Membrane partitioning and non-specific binding assays

Adenosine receptor SAR mapping

8-Thioether pharmacophore context

Matched molecular pair analysis with branched analogs

Purine scaffold derivatization

Synthetic elaboration handle

Oxidation-state tuning and focused library generation

• [1] BindingDB Entry BDBM50237895 (CHEMBL4064303). IC50: 2.40E+4 nM for bovine xanthine oxidase. Curated by ChEMBL. View Source
• [2] PubChem. Compound Summary for CID 3117186, 8-(butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione. National Center for Biotechnology Information (2025). View Source
• [3] Jacobson, K.A., et al. Sulfur-containing 1,3-dialkylxanthine derivatives as selective antagonists at A1-adenosine receptors. Journal of Medicinal Chemistry, 32(8), 1873-1879 (1989). View Source